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Compound of Interest

Compound Name: 2-Isopropoxyphenol

Cat. No.: B044703

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and
potential biological activities of 2-isopropoxyphenol (CAS: 4812-20-8). The information is
curated for professionals in research and drug development, with a focus on data presentation,
experimental protocols, and the visualization of key processes.

Core Properties of 2-Isopropoxyphenol

2-Isopropoxyphenol, also known as o-isopropoxyphenol or catechol monoisopropyl ether, is
an aromatic organic compound. It is a derivative of catechol and finds applications as a key
intermediate in the synthesis of various compounds, most notably the carbamate insecticide,
propoxur.[1]

Physicochemical Data

The fundamental physicochemical properties of 2-isopropoxyphenol are summarized in the

table below for easy reference.
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Property Value Source
CAS Number 4812-20-8 [2]
Molecular Formula CoH1202 [2]
Molecular Weight 152.19 g/mol [2]
Physical State Liquid [1]

Clear, colorless to pale yellow

Appearance or light red-brown liquid s
Boiling Point 100-102 °C at 11 mmHg [1]
Density 1.03 g/mL at 25 °C [1]
Refractive Index (n20/D) 1.514 [1]
Flash Point 190 °F [1]
Water Solubility Soluble [1]

pKa

9.99 + 0.35 (Predicted)

[1]

Safety and Toxicological Data

2-Isopropoxyphenol is classified as a hazardous substance. The following table summarizes

its GHS classification and precautionary statements. Quantitative toxicological data such as

LD50 values for 2-isopropoxyphenol are not readily available in the reviewed literature. For

context, the related compound phenol has an acute oral LD50 of 270 mg/kg in mice and an
acute dermal LD50 of 630 mg/kg in rabbits.[3]
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Hazard Information Details Source

H315: Causes skin
irritation.H319: Causes serious

GHS Hazard Statements o [2]
eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P280: Wear protective
gloves/eye protection/face
protection.P302+P352: IF ON

] SKIN: Wash with plenty of

GHS Precautionary

soap and [2]
water.P305+P351+P338: IF IN
EYES: Rinse cautiously with

Statements

water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

o Skin Irrit. 2, Eye Irrit. 2, STOT
Hazard Classifications SE 3 [2]

Experimental Protocols
Synthesis of 2-Isopropoxyphenol via Williamson Ether
Synthesis

2-Isopropoxyphenol is typically synthesized via the Williamson ether synthesis, which
involves the reaction of a deprotonated catechol with an isopropyl halide. Below is a detailed
experimental protocol derived from standard laboratory procedures for this reaction.

Materials:
e Catechol

e |Isopropyl bromide (2-bromopropane)
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e Potassium carbonate (K2COs) or Sodium hydroxide (NaOH)

e Acetone or N,N-Dimethylformamide (DMF) as solvent

o Diethyl ether

e 1 M Hydrochloric acid (HCI)

e Saturated sodium bicarbonate solution

¢ Anhydrous magnesium sulfate (MgSOQOa) or sodium sulfate (Na2S0Oa)

e Round-bottom flask

o Reflux condenser

e Stirring apparatus

e Separatory funnel

 Rotary evaporator

Procedure:

e Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add catechol (1 equivalent) and the chosen solvent (e.g., acetone).

o Deprotonation: Add a base such as anhydrous potassium carbonate (1.5 equivalents) to the
mixture. Stir the suspension at room temperature for 30 minutes. The base deprotonates one
of the hydroxyl groups of catechol to form the corresponding phenoxide.

» Alkylation: Slowly add isopropyl bromide (1.1 equivalents) to the reaction mixture.

o Reflux: Heat the mixture to reflux and maintain it for several hours (typically 4-8 hours),
monitoring the reaction progress by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and filter to
remove the inorganic salts.
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Solvent Removal: Evaporate the solvent from the filtrate under reduced pressure using a
rotary evaporator.

Extraction: Dissolve the residue in diethyl ether and transfer it to a separatory funnel. Wash
the organic layer sequentially with 1 M HCI, water, and saturated sodium bicarbonate
solution.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 2-
isopropoxyphenol.

Purification: The crude product can be purified by vacuum distillation or column
chromatography on silica gel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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